3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3,5-dichlorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7Cl2NO/c12-8-4-7(5-9(13)6-8)10-2-1-3-14-11(10)15/h1-6H,(H,14,15)
• InChI Key: CDTXCXBAHJIKIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID10683045
• Molecular Weight: 240.08 g/mol
• CAS RN: 1261916-12-4

Description

3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% (3,5-DCP-2-HP) is an organic compound with a wide range of applications in scientific research. It is a white, crystalline solid with a molecular weight of 246.02 g/mol and a melting point of 140-142°C. 3,5-DCP-2-HP is a versatile compound used in a variety of scientific research applications, such as analytical chemistry, organic synthesis, and biochemistry. It is also used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% is widely used in scientific research applications, such as analytical chemistry, organic synthesis, and biochemistry. It is used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In analytical chemistry, it is used as a reagent for the determination of trace metals, such as copper and zinc. In organic synthesis, it is used as a catalyst for the synthesis of various organic compounds. In biochemistry, it is used as a reagent for the determination of the activity of enzymes, such as proteases and kinases.

Mechanism of Action

3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% is a versatile compound used in a variety of scientific research applications. Its mechanism of action is not fully understood, but it is believed to act as a reagent in the synthesis of various organic compounds. It is also believed to act as a catalyst in the synthesis of various pharmaceuticals and agrochemicals.
Biochemical and Physiological Effects
3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to have an inhibitory effect on the activity of enzymes, such as proteases and kinases. It has also been shown to have an inhibitory effect on the growth of certain bacteria, such as E. coli and S. aureus. In addition, it has been shown to have an inhibitory effect on the growth of certain fungi, such as Aspergillus niger and Candida albicans.

Advantages and Limitations for Lab Experiments

3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% has a number of advantages and limitations for laboratory experiments. One of the major advantages of using this compound is its low toxicity. It is also relatively inexpensive and easy to use. However, it has a relatively low solubility in water and is not very stable in aqueous solutions. In addition, it has a relatively low boiling point, which can limit its use in some laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% in scientific research. One potential future direction is the development of new synthesis methods for the production of organic compounds. Another potential future direction is the development of new analytical methods for the determination of trace metals. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of this compound. Finally, further research could be conducted to explore the potential applications of 3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% in the fields of agrochemicals and pharmaceuticals.

Synthesis Methods

3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95% can be synthesized from 3,5-dichlorophenol (3,5-DCP) and ethylenediamine (EDA) via a two-step reaction. In the first step, 3,5-DCP is reacted with EDA to produce 3,5-dichlorophenyl-ethylenediamine (3,5-DCP-EDA). In the second step, 3,5-DCP-EDA is reacted with hydrochloric acid (HCl) to form 3-(3,5-Dichlorophenyl)-2-hydroxypyridine, 95%. The reaction is carried out at a temperature of 130-140°C and a pressure of 1-2 atm.